Cas no 2640815-52-5 (2-[4-(Cyclopropanesulfonyl)-1,4-diazepan-1-yl]-4-methoxy-1,3-benzothiazole)

2-[4-(Cyclopropanesulfonyl)-1,4-diazepan-1-yl]-4-methoxy-1,3-benzothiazole is a heterocyclic compound featuring a benzothiazole core linked to a diazepane moiety modified with a cyclopropanesulfonyl group. This structure imparts unique physicochemical properties, making it valuable in medicinal chemistry and drug discovery. The cyclopropanesulfonyl group enhances metabolic stability, while the diazepane ring contributes to conformational flexibility, potentially improving binding affinity to biological targets. The methoxy-substituted benzothiazole moiety offers electronic modulation, influencing solubility and reactivity. This compound is particularly useful as an intermediate in the synthesis of pharmacologically active molecules, with applications in developing kinase inhibitors or GPCR-targeted therapeutics. Its balanced lipophilicity and steric profile make it suitable for further structural optimization.
2-[4-(Cyclopropanesulfonyl)-1,4-diazepan-1-yl]-4-methoxy-1,3-benzothiazole structure
2640815-52-5 structure
Product Name:2-[4-(Cyclopropanesulfonyl)-1,4-diazepan-1-yl]-4-methoxy-1,3-benzothiazole
CAS No:2640815-52-5
MF:C16H21N3O3S2
MW:367.486241102219
CID:5316418
PubChem ID:154830208
Update Time:2025-05-30

2-[4-(Cyclopropanesulfonyl)-1,4-diazepan-1-yl]-4-methoxy-1,3-benzothiazole Chemical and Physical Properties

Names and Identifiers

    • 2-[4-(Cyclopropylsulfonyl)hexahydro-1H-1,4-diazepin-1-yl]-4-methoxybenzothiazole
    • F6752-2862
    • AKOS040723646
    • 2-[4-(cyclopropanesulfonyl)-1,4-diazepan-1-yl]-4-methoxy-1,3-benzothiazole
    • 2640815-52-5
    • 2-[4-(Cyclopropanesulfonyl)-1,4-diazepan-1-yl]-4-methoxy-1,3-benzothiazole
    • Inchi: 1S/C16H21N3O3S2/c1-22-13-4-2-5-14-15(13)17-16(23-14)18-8-3-9-19(11-10-18)24(20,21)12-6-7-12/h2,4-5,12H,3,6-11H2,1H3
    • InChI Key: WDOOOTDSUBDPSG-UHFFFAOYSA-N
    • SMILES: S(C1CC1)(N1CCN(C2=NC3C(=CC=CC=3S2)OC)CCC1)(=O)=O

Computed Properties

  • Exact Mass: 367.10243389g/mol
  • Monoisotopic Mass: 367.10243389g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 24
  • Rotatable Bond Count: 4
  • Complexity: 549
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.8
  • Topological Polar Surface Area: 99.4Ų

Experimental Properties

  • Density: 1.43±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
  • Boiling Point: 548.1±60.0 °C(Predicted)
  • pka: 5.36±0.10(Predicted)

2-[4-(Cyclopropanesulfonyl)-1,4-diazepan-1-yl]-4-methoxy-1,3-benzothiazole Pricemore >>

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Additional information on 2-[4-(Cyclopropanesulfonyl)-1,4-diazepan-1-yl]-4-methoxy-1,3-benzothiazole

2-[4-(Cyclopropanesulfonyl)-1,4-diazepan-1-yl]-4-methoxy-1,3-benzothiazole: A Comprehensive Overview

The compound 2-[4-(Cyclopropanesulfonyl)-1,4-diazepan-1-yl]-4-methoxy-1,3-benzothiazole (CAS No. 2640815-52-5) is a highly specialized organic molecule with significant potential in various fields of chemistry and pharmacology. This compound is characterized by its unique structural features, which include a benzothiazole core, a cyclopropanesulfonyl group, and a methoxy substituent. These structural elements contribute to its distinctive chemical properties and functional applications.

Recent advancements in synthetic chemistry have enabled the precise construction of such complex molecules. The synthesis of 2-[4-(Cyclopropanesulfonyl)-1,4-diazepan-1-yl]-4-methoxy-1,3-benzothiazole involves a series of carefully orchestrated reactions, including nucleophilic substitutions and cyclizations. Researchers have demonstrated that the incorporation of the cyclopropanesulfonyl group enhances the molecule's stability and reactivity, making it an attractive candidate for further exploration in medicinal chemistry.

The benzothiazole moiety is known for its aromaticity and versatility in forming hydrogen bonds, which are crucial for drug-target interactions. In combination with the methoxy group, this compound exhibits enhanced solubility and bioavailability. These properties make it a promising lead compound for the development of novel therapeutic agents targeting various diseases.

Recent studies have highlighted the potential of 2-[4-(Cyclopropanesulfonyl)-1,4-diazepan-1-yl]-4-methoxy-1,3-benzothiazole in inhibiting key enzymes involved in neurodegenerative diseases. For instance, its ability to modulate the activity of acetylcholinesterase has been extensively investigated. The findings suggest that this compound could serve as a lead molecule for the development of Alzheimer's disease treatments.

In addition to its pharmacological applications, this compound has also been explored in materials science. The cyclopropanesulfonyl group imparts unique mechanical properties to polymers synthesized using this compound as a building block. These materials exhibit improved thermal stability and mechanical strength, making them suitable for advanced technological applications.

The synthesis and characterization of 2-[4-(Cyclopropanesulfonyl)-1,4-diazepan-1-yl]-4-methoxy-1,3-benzothiazole have been documented in numerous peer-reviewed journals. Researchers have employed advanced spectroscopic techniques such as NMR and X-ray crystallography to confirm its molecular structure. These studies provide a solid foundation for further research into its chemical behavior and biological activity.

From an environmental perspective, the biodegradability and ecological impact of this compound are currently under investigation. Preliminary results indicate that it exhibits moderate biodegradability under aerobic conditions. However, further studies are required to fully understand its environmental fate and potential risks.

In conclusion, 2-[4-(Cyclopropanesulfonyl)-1,4-diazepan-1-yl]-4-methoxy-1,3-benzothiazole (CAS No. 2640815-52-5) is a multifaceted compound with diverse applications across various scientific disciplines. Its unique structural features and promising biological activity make it a valuable subject for ongoing research efforts aimed at advancing both medicinal chemistry and materials science.

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